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Compound of Interest

Compound Name: Lutetium nitride

Cat. No.: B081746

Abstract: Lutetium Nitride (LuN) is a binary inorganic compound that crystallizes in a cubic
structure. As a member of the rare-earth nitride series, it exhibits semiconducting properties
and has garnered significant interest within the materials science community, particularly as a
key component in the recently explored Lutetium-Nitrogen-Hydrogen system. This technical
guide provides a comprehensive overview of the crystal structure of cubic LuN, detailing its
crystallographic properties, synthesis protocols, and the experimental methods employed for its
characterization. This document is intended for researchers, materials scientists, and
professionals in related fields seeking detailed structural information on this compound.

Crystallographic Properties of Cubic Lutetium
Nitride

Lutetium Nitride adopts a face-centered cubic (FCC) lattice, belonging to the rock-salt (NaCl)
crystal structure type.[1] This is a common structure for mononitrides of the rare-earth
elements. The fundamental crystallographic data for cubic LUN are summarized in the table

below. It is important to distinguish between computationally derived and experimentally
measured lattice parameters, as theoretical values can sometimes differ from empirical results.
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Property Value Source / Method

Crystal System Cubic [2][3]

Space Group Fm-3m (No. 225) [2][4]

Structure Type Rock-salt (NaCl) [1]

Lattice Parameter (a) 4.766 A Experimental[1]

Lattice Parameter (a) ~4.76 A Experimental[1]

Lattice Parameter (a) 3.363 A Calculated (Primitive Cell)[4]
Formula Units per Cell (2) 4

Calculated Density 11.66 g/cm3 [2]

Note: The calculated lattice parameter from the Materials Project corresponds to a primitive
cell, while experimental values typically refer to the conventional cell.

Synthesis of Cubic Lutetium Nitride

The synthesis of high-purity, crystalline LuN is crucial for accurate structural and property
characterization. The most common method reported for producing bulk polycrystalline LuN is
through the direct nitridation of lutetium metal at high temperatures.

A standard protocol for the direct nitridation of lutetium involves the following steps:

o A pure lutetium metal ingot is placed in a suitable crucible within a high-temperature furnace.
e The furnace is evacuated and then backfilled with high-purity nitrogen gas.

e The sample is heated to a temperature of 1600 °C.[1][2]

e This temperature is maintained for a period of approximately 8 hours while a nitrogen
pressure of 0.92 MPa is applied.[1]

o After the reaction period, the furnace is cooled down to room temperature, yielding the
Lutetium Nitride product.
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The process results in a high degree of nitridation (approximately 97%) while maintaining the
initial shape of the bulk metal.[1] More advanced techniques, such as epitaxial growth, have

been developed for producing single-crystalline LuN thin films for detailed electronic property
measurements.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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